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Compound of Interest

Compound Name: Reactive yellow 3

Cat. No.: B1329402 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the solubility of C.I. Reactive Yellow 3
(CAS RN: 6539-67-9), a widely used reactive azo dye. A comprehensive understanding of its

solubility in aqueous and organic media is critical for its application in textile dyeing, printing,

and various research and development fields. This document summarizes the available

quantitative solubility data, outlines detailed experimental protocols for solubility determination,

and presents a visual workflow for these procedures.

Core Physicochemical Properties of C.I. Reactive
Yellow 3
C.I. Reactive Yellow 3 is a yellow powder with the molecular formula C₂₁H₁₇ClN₈O₇S₂ and a

molecular weight of approximately 592.99 g/mol .[1] Its chemical structure, featuring multiple

polar functional groups including sulfonic acid and triazine moieties, governs its solubility

characteristics.

Quantitative Solubility Data
Precise and consistent quantitative solubility data for C.I. Reactive Yellow 3 is limited and

presents some discrepancies in the available literature. The following tables summarize the

reported solubility values.
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Table 1: Aqueous Solubility of C.I. Reactive Yellow 3
Solvent Temperature (°C)

Reported Solubility
(g/L)

Source(s)

Water 50 40 [2][3]

Water 50 15 [4][5]

Note: The conflicting reported values for water solubility at 50°C highlight the importance of

empirical verification for specific applications.

Table 2: Solubility of C.I. Reactive Yellow 3 in Organic
Solvents
Quantitative solubility data for C.I. Reactive Yellow 3 in common organic solvents is not readily

available in the reviewed literature. The general insolubility of highly polar reactive dyes in non-

polar organic solvents is expected. However, solubility in polar aprotic solvents may be

possible. A detailed experimental protocol is provided below for the determination of solubility in

these media.

Experimental Protocols for Solubility Determination
The following protocols describe the gravimetric method and the UV-Vis spectrophotometry

method for the quantitative determination of the solubility of C.I. Reactive Yellow 3.

Protocol 1: Gravimetric Determination of Solubility
This method is suitable for determining solubility in volatile solvents.

Materials:

C.I. Reactive Yellow 3 powder

Solvent of interest (e.g., water, ethanol, acetone)

Analytical balance

Thermostatic shaker or water bath
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Centrifuge

Syringe filters (0.45 µm pore size)

Pre-weighed glass vials

Drying oven or vacuum desiccator

Procedure:

Preparation of a Saturated Solution:

Add an excess amount of C.I. Reactive Yellow 3 powder to a known volume of the

solvent in a sealed container.

Place the container in a thermostatic shaker or water bath set to the desired temperature.

Agitate the mixture for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is

reached.

Separation of Undissolved Solid:

Allow the suspension to settle.

Centrifuge the suspension at a high speed (e.g., 10,000 rpm) for 15-20 minutes to pellet

the undissolved solid.

Carefully draw a known volume of the clear supernatant using a syringe and pass it

through a 0.45 µm syringe filter to remove any remaining particulates.

Quantification:

Transfer the filtered saturated solution to a pre-weighed glass vial.

Evaporate the solvent completely in a drying oven at an appropriate temperature or in a

vacuum desiccator.

Once the solvent is fully evaporated, weigh the vial containing the dried dye residue.
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Calculate the solubility using the following formula:

Solubility (g/L) = (Mass of vial with residue - Mass of empty vial) / Volume of supernatant

taken

Protocol 2: Spectrophotometric Determination of
Solubility
This method is highly sensitive and suitable for determining the solubility of dyes in various

solvents.

Materials:

C.I. Reactive Yellow 3 powder

Solvent of interest

UV-Vis Spectrophotometer

Volumetric flasks and pipettes

Analytical balance

Thermostatic shaker or water bath

Centrifuge and syringe filters (0.45 µm)

Procedure:

Preparation of a Calibration Curve:

Prepare a stock solution of C.I. Reactive Yellow 3 of a known concentration in the solvent

of interest.

Create a series of standard solutions of decreasing concentrations by serial dilution of the

stock solution.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1329402?utm_src=pdf-body
https://www.benchchem.com/product/b1329402?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329402?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Measure the absorbance of each standard solution at the wavelength of maximum

absorbance (λmax) using the UV-Vis spectrophotometer.

Plot a calibration curve of absorbance versus concentration.

Preparation of the Saturated Solution:

Follow steps 1 and 2 from the Gravimetric Determination protocol to prepare a clear,

saturated solution.

Quantification:

Accurately dilute a known volume of the saturated supernatant with the solvent to bring its

absorbance within the linear range of the calibration curve.

Measure the absorbance of the diluted solution at λmax.

Use the equation of the line from the calibration curve to determine the concentration of

the diluted solution.

Calculate the solubility of the original saturated solution, accounting for the dilution factor.

Solubility (g/L) = Concentration of diluted solution × Dilution factor

Mandatory Visualizations
The following diagrams illustrate the experimental workflow for determining the solubility of C.I.

Reactive Yellow 3.
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Experimental Workflow for Solubility Determination

Preparation of Saturated Solution

Separation of Undissolved Solid

Quantification

Add excess dye to solvent

Equilibrate at constant temperature with agitation

Centrifuge the suspension

Filter the supernatant

Evaporate solvent from a known volume of supernatant

Clear Saturated Solution

Dilute supernatant for spectrophotometric analysis

Clear Saturated Solution

Weigh the residue

Solubility Data

Gravimetric Method

Measure absorbance and calculate concentration

Spectrophotometric Method

Click to download full resolution via product page

Caption: Workflow for Solubility Determination of C.I. Reactive Yellow 3.
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Spectrophotometric Quantification Pathway

Calibration Curve Preparation

Sample Analysis

Prepare stock solution of known concentration

Create serial dilutions

Measure absorbance of each standard at λmax

Plot Absorbance vs. Concentration

Interpolate concentration of diluted sample

Calibration Curve Equation

Obtain clear saturated supernatant

Dilute sample to fall within calibration range

Measure absorbance of diluted sample at λmax

Calculate original solubility

Click to download full resolution via product page

Caption: Pathway for Spectrophotometric Quantification of Solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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